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Compound of Interest

Compound Name: Butyl decanoate

Cat. No.: B1668121

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl decanoate (C14H28032), also known as butyl caprate, is an ester recognized for its
characteristic fruity aroma.[1] It is found in various fruits and is utilized as a flavoring agent.[1]
Beyond its applications in the food and fragrance industries, butyl decanoate serves as a
valuable compound in scientific research, particularly in the study of esterification reactions and
biocatalytic processes.[1] This technical guide provides a comprehensive overview of the core
thermodynamic properties of butyl decanoate, detailed experimental protocols for their
determination, and visualizations of its primary synthesis pathways.

Core Thermodynamic and Physical Properties

The thermodynamic and physical properties of butyl decanoate are crucial for its application in
various scientific and industrial processes. A summary of these properties is presented below,
compiled from various sources.
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Property Value Conditions
Molecular Weight 228.37 g/mol

Boiling Point 274.00 to 275.00 °C @ 760.00 mmHg[2][3]
123 °C @ 4 mmHg

Melting Point Not specified

Density 0.86 g/mL @ 20°C

0.85800 to 0.86400 g/cm3 @ 25.00 °C

0.861 g/mL

Refractive Index 1.430 n20/D

1.42700 to 1.43300 @ 20.00 °C

Vapor Pressure 0.005000 mmHg @ 25.00 °C (estimated)
Flash Point 136 °C

120.00 °C (TCO)

Solubility Soluble in alcohol. Insoluble in

water.

0.3631 mg/L in water

@ 25 °C (estimated)

LogP (o/w)

5.880 (estimated)

Synthesis of Butyl Decanoate

Butyl decanoate can be synthesized through two primary methods: acid-catalyzed Fischer

esterification and enzymatic synthesis.

Acid-Catalyzed Fischer Esterification

This common method involves the reaction of decanoic acid with butanol in the presence of a

strong acid catalyst, such as sulfuric acid. The reaction is typically heated to drive the

equilibrium towards the formation of the ester and water.
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Acid-Catalyzed Fischer Esterification Workflow

Enzymatic Synthesis

An alternative, greener approach utilizes lipases as biocatalysts for the transesterification of
fats or oils containing decanoic acid with butanol. This method operates under milder

conditions and can offer higher selectivity.

Cl'riglyceride (source of Decanoic Acid) + ButanoD

Lipase (biocatalyst)

Reaction Medium Mild Conditions Butyl Decancate + Glycerol
1 (e.9., Solvent-free or Organic Solvent) (e.g., 40-60 °C) Y
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Enzymatic Synthesis Workflow for Butyl Decanoate

Experimental Protocols

Accurate determination of thermodynamic properties is essential for the reliable application of
butyl decanoate in research and development. The following are detailed methodologies for

key experiments.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. The Thiele tube method is a common and efficient technique for this measurement.
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Sample Preparation: A small amount of butyl decanoate is placed in a small test tube. An
inverted capillary tube, sealed at one end, is then placed inside the test tube containing the
sample.

Apparatus Setup: The test tube assembly is attached to a thermometer. The entire setup is
then immersed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is gently heated. As the temperature rises, the air trapped in the
capillary tube will expand and exit as a slow stream of bubbles.

Observation: Heating is continued until a continuous and rapid stream of bubbles emerges
from the capillary tube. At this point, the heating is stopped.

Boiling Point Determination: The liquid in the Thiele tube is allowed to cool. The boiling point
is the temperature at which the stream of bubbles ceases, and the liquid is just about to be
drawn back into the capillary tube.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a precisely

known volume, is used for accurate density measurements.

Preparation: A clean and dry pycnometer is weighed accurately.

Sample Filling: The pycnometer is filled with butyl decanoate, ensuring no air bubbles are
trapped. The stopper is inserted, and any excess liquid is carefully wiped from the exterior.

Weighing: The filled pycnometer is weighed.

Calculation: The mass of the butyl decanoate is determined by subtracting the mass of the
empty pycnometer from the mass of the filled pycnometer. The density is then calculated by
dividing the mass of the liquid by the known volume of the pycnometer.

Determination of Viscosity (Rotational Viscometer)

Viscosity measures a fluid's resistance to flow. A rotational viscometer is a common instrument

for this purpose.
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 Instrument Setup: The rotational viscometer is calibrated according to the manufacturer's
instructions. A suitable spindle is selected based on the expected viscosity of butyl
decanoate.

o Sample Preparation: A sample of butyl decanoate is placed in a container, and the
temperature is controlled to the desired value.

o Measurement: The spindle is immersed in the liquid to the specified depth. The motor is
started, and the spindle rotates at a constant speed.

o Data Acquisition: The viscometer measures the torque required to rotate the spindle, which is
proportional to the viscosity of the fluid. This torque reading is then converted to a viscosity
value (typically in centipoise, cP, or Pascal-seconds, Pa:-s).

Determination of Specific Heat Capacity (Method of
Mixtures)

Specific heat capacity is the amount of heat required to raise the temperature of a unit mass of
a substance by one degree. The method of mixtures in a calorimeter is a standard technique
for its determination.

o Calorimeter Preparation: A known mass of a liquid with a known specific heat capacity (e.qg.,
water) is placed in a calorimeter. The initial temperature is recorded.

o Sample Heating: A known mass of butyl decanoate is heated to a specific, higher
temperature.

e Mixing: The heated butyl decanoate is quickly transferred to the calorimeter containing the
cooler liquid. The mixture is gently stirred, and the final equilibrium temperature is recorded.

o Calculation: By applying the principle of conservation of energy (heat lost by the hot liquid
equals the heat gained by the cooler liquid and the calorimeter), the specific heat capacity of
butyl decanoate can be calculated.

Determination of Thermal Conductivity (Transient Hot
Wire Method)
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Thermal conductivity is the property of a material to conduct heat. The transient hot wire
method is a precise technique for liquids.

e Apparatus: The setup consists of a thin platinum wire submerged in the liquid sample. This
wire acts as both a heating element and a resistance thermometer.

o Measurement Principle: A step voltage is applied to the wire, causing its temperature to rise.
The rate of this temperature increase is dependent on the thermal conductivity of the
surrounding fluid.

o Data Analysis: The change in the wire's resistance over time is measured, which
corresponds to its temperature change. The thermal conductivity is then calculated from the
transient temperature response of the wire.

Determination of Vapor Pressure (Static Method)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases at a given temperature.

o Sample Preparation: A sample of purified butyl decanoate is placed in a container
connected to a pressure measurement device (manometer).

o Evacuation: The container is evacuated to remove any foreign gases.

o Equilibrium: The system is allowed to reach thermal and phase equilibrium at a controlled
temperature.

o Pressure Measurement: The pressure of the vapor phase in the container is measured at
different temperatures to obtain the vapor pressure curve.

Conclusion

This technical guide provides a consolidated resource on the thermodynamic properties of
butyl decanoate, catering to the needs of researchers and professionals in drug development
and other scientific fields. The presented data, structured for clarity, along with detailed
experimental protocols and visual workflows for synthesis, aims to facilitate a deeper
understanding and more effective utilization of this compound in various applications. The
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methodologies described offer standardized approaches to verify and expand upon the existing
knowledge of butyl decanoate’'s physical and chemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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